Atovaquone-d5 Atovaquone-d5
Brand Name: Vulcanchem
CAS No.: 1217612-80-0
VCID: VC0027514
InChI: InChI=1S/C22H19ClO3/c23-16-11-9-14(10-12-16)13-5-7-15(8-6-13)19-20(24)17-3-1-2-4-18(17)21(25)22(19)26/h1-4,9-13,15,24H,5-8H2/i7D2,8D2,15D
SMILES: C1CC(CCC1C2=CC=C(C=C2)Cl)C3=C(C4=CC=CC=C4C(=O)C3=O)O
Molecular Formula: C22H19ClO3
Molecular Weight: 371.872

Atovaquone-d5

CAS No.: 1217612-80-0

Cat. No.: VC0027514

Molecular Formula: C22H19ClO3

Molecular Weight: 371.872

* For research use only. Not for human or veterinary use.

Atovaquone-d5 - 1217612-80-0

Specification

CAS No. 1217612-80-0
Molecular Formula C22H19ClO3
Molecular Weight 371.872
IUPAC Name 3-[4-(4-chlorophenyl)-1,2,2,6,6-pentadeuteriocyclohexyl]-4-hydroxynaphthalene-1,2-dione
Standard InChI InChI=1S/C22H19ClO3/c23-16-11-9-14(10-12-16)13-5-7-15(8-6-13)19-20(24)17-3-1-2-4-18(17)21(25)22(19)26/h1-4,9-13,15,24H,5-8H2/i7D2,8D2,15D
Standard InChI Key BSJMWHQBCZFXBR-YNUDWXFUSA-N
SMILES C1CC(CCC1C2=CC=C(C=C2)Cl)C3=C(C4=CC=CC=C4C(=O)C3=O)O

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